Cas no 1319206-72-8 (N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide)

• Product Name: N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide
• CAS No: 1319206-72-8
• MF: C₂₆H₂₄N₄O₂
• MW: 424.494365692139
• CID: 6349069
• Update Time: 2025-11-01

N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide
• N-[1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]naphthalene-2-carboxamide

• Inchi： 1S/C26H24N4O2/c31-25(21-11-10-18-6-4-5-9-20(18)16-21)27-22-12-14-30(15-13-22)26(32)24-17-23(28-29-24)19-7-2-1-3-8-19/h1-11,16-17,22H,12-15H2,(H,27,31)(H,28,29)
• InChI Key： XCGWKBPYEHROFH-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1CCN(C(C2NN=C(C3=CC=CC=C3)C=2)=O)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide

Comprehensive Overview of N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide (CAS No. 1319206-72-8)

N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide, with the CAS number 1319206-72-8, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of amides and heterocyclic compounds, featuring a unique combination of piperidine, pyrazole, and naphthalene moieties. Its intricate structure makes it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of this compound reflects its complexity, with a molecular weight that aligns with its potential for high bioactivity. Researchers are particularly interested in its pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are critical for understanding its potential as a therapeutic agent. The compound's solubility and stability under various conditions are also key areas of study, as they influence its formulation and delivery.

In recent years, the demand for novel small molecules like N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide has surged, driven by advancements in precision medicine and targeted therapy. This compound's potential to interact with specific biological targets, such as enzymes or receptors, makes it a valuable tool for studying disease mechanisms. Its structure-activity relationship (SAR) is a focal point for researchers aiming to optimize its efficacy and minimize side effects.

The synthesis of CAS No. 1319206-72-8 involves multi-step organic reactions, often requiring high-yield methodologies and purification techniques to ensure its purity. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. These techniques are essential for confirming its identity and assessing its quality, which are paramount for regulatory compliance and clinical applications.

From a commercial perspective, N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide is available through specialized chemical suppliers and research laboratories. Its pricing and availability can vary depending on the scale of production and the level of purity required. Researchers often seek custom synthesis services to obtain derivatives or analogs of this compound for tailored studies.

The compound's relevance extends to academic research, where it is used as a reference standard or probe molecule in various assays. Its potential applications in cancer research, neurodegenerative diseases, and inflammatory disorders are particularly noteworthy. For instance, its ability to modulate specific signaling pathways could pave the way for new therapeutic strategies.

In the context of drug discovery, CAS No. 1319206-72-8 exemplifies the growing trend toward fragment-based drug design. This approach leverages small, structurally diverse molecules to identify hits that can be optimized into lead compounds. The compound's scaffold offers ample opportunities for medicinal chemistry modifications, enabling the exploration of diverse pharmacophores.

Environmental and safety considerations are also critical when working with N-1-(3-phenyl-1H-pyrazole-5-carbonyl)piperidin-4-ylnaphthalene-2-carboxamide. Proper handling, storage, and disposal protocols must be followed to ensure laboratory safety and environmental protection. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, emphasizing the importance of risk assessment and mitigation.

Looking ahead, the continued exploration of CAS No. 1319206-72-8 and its derivatives holds promise for addressing unmet medical needs. Collaborative efforts between academia, industry, and regulatory bodies will be essential to unlock its full potential. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.